Cas no 1272253-42-5 (3-(3-bromophenyl)methyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine)

• Product Name: 3-(3-bromophenyl)methyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine
• CAS No: 1272253-42-5
• MF: C₁₂H₁₃BrN₄
• MW: 293.162420988083
• CID: 5699533
• PubChem ID: 55090825
• Update Time: 2023-11-24

3-(3-bromophenyl)methyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine Chemical and Physical Properties

Names and Identifiers

• 1272253-42-5
• 3-[(3-Bromophenyl)methyl]-5H,6H,7H,8H-[1,2,4]triazolo[4,3-a]pyrazine
• CS-0265874
• EN300-187802
• AKOS006102719
• 3-(3-Bromobenzyl)-5,6,7,8-tetrahydro-[1,2,4]triazolo[4,3-a]pyrazine
• 1,2,4-Triazolo[4,3-a]pyrazine, 3-[(3-bromophenyl)methyl]-5,6,7,8-tetrahydro-
• 3-(3-bromophenyl)methyl-5H,6H,7H,8H-1,2,4triazolo4,3-apyrazine

• Inchi： 1S/C12H13BrN4/c13-10-3-1-2-9(6-10)7-11-15-16-12-8-14-4-5-17(11)12/h1-3,6,14H,4-5,7-8H2
• InChI Key： WQQJKYKKRUAJIY-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)CC1=NN=C2CNCCN21

Computed Properties

• Exact Mass: 292.03236g/mol
• Monoisotopic Mass: 292.03236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 42.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrazines